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Introduction
Tris(6-isocyanatohexyl)isocyanurate, a trimer of hexamethylene diisocyanate (HDI), is a key

component in the formulation of high-performance polyurethane (PU) adhesives. Its aliphatic

nature and trifunctional isocyanate structure contribute to adhesives with excellent weather

resistance, chemical resistance, durability, and strong adhesion to a variety of substrates.[1]

This document provides detailed application notes and experimental protocols for formulating

both pressure-sensitive and two-component structural adhesives utilizing Tris(6-
isocyanatohexyl)isocyanurate.

Core Chemistry and Signaling Pathway
Polyurethane adhesives are formed through the reaction of isocyanate groups (-NCO) with

hydroxyl groups (-OH) from a polyol. Tris(6-isocyanatohexyl)isocyanurate acts as a cross-

linking agent, forming a durable three-dimensional polymer network. The selection of the polyol

component (e.g., polyester polyol, polyether polyol) allows for the tailoring of the adhesive's

final properties, such as flexibility and chemical resistance.
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Caption: Polyurethane Formation Pathway.

Formulation of a Pressure-Sensitive Adhesive (PSA)
This section details the formulation of a tacky-free polyurethane pressure-sensitive adhesive,

adapted from a study by Bae, J.-H., et al. (2021). The formulation's properties can be tuned by

adjusting the ratio of hexamethylene diisocyanate (HDI) to its trimer, Tris(6-
isocyanatohexyl)isocyanurate.

Materials and Formulation
Component Role Example Supplier

Poly(ethylene glycol) (PEG),

MW 600
Polyol (Soft Segment) Sigma-Aldrich

Polyoxyalkylene Polyol Polyol (Soft Segment) Dow

Hexamethylene Diisocyanate

(HDI)
Isocyanate Monomer Covestro

Tris(6-

isocyanatohexyl)isocyanurate
Cross-linking Agent Covestro (Desmodur N 3300)

1,4-Butanediol (1,4-BD) Chain Extender BASF

Table 1: Formulation of Polyurethane Prepolymer
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Reactant Amount

Hexamethylene Diisocyanate (HDI) 7.00 g

Poly(ethylene glycol) (PEG), MW 600 3.33 g

Polyoxyalkylene Polyol 20.00 g

1,4-Butanediol (1,4-BD) 1.00 g

Table 2: Curing Agent Composition

Component Amount

HDI and Tris(6-isocyanatohexyl)isocyanurate

mixture
10.00 wt.% of the prepolymer

Experimental Protocol

Prepolymer Synthesis Curing

Melt HDI
(7.00 g at 70°C)

Add PEG (3.33 g) and
Polyoxyalkylene Polyol (20.00 g)

with stirring (250 rpm)
Add 1,4-BD (1.00 g)

React at 70°C
for 1 hour
(80 rpm)

Add 10.00 wt.% of
HDI/Trimer Mixture

Cure for 5 minutes
at room temperature

Click to download full resolution via product page

Caption: PSA Synthesis Workflow.

Prepolymer Synthesis:

In a 500 mL four-neck round-bottom glass reactor under a nitrogen purge, melt 7.00 g of

HDI at 70°C.

Add 3.33 g of PEG (MW 600) and 20.00 g of polyoxyalkylene polyol under mechanical

stirring at 250 rpm.
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Sequentially add 1.00 g of 1,4-butanediol (chain extender).

Continue stirring the mixture at 70°C and 80 rpm for one hour to form the prepolymer.

Adhesive Preparation:

Prepare a curing agent mixture of HDI and Tris(6-isocyanatohexyl)isocyanurate.

Add 10.00 wt.% of this curing agent mixture to the synthesized prepolymer.

Allow the mixture to cure for five minutes at room temperature before application.

Performance Data
The adhesive properties are highly dependent on the ratio of HDI to Tris(6-
isocyanatohexyl)isocyanurate in the curing agent.[2] An increase in the trimer content

generally leads to a less tacky adhesive with lower peel strength but improved cohesion.[2]

Table 3: Peel Strength of PSA on Glass Substrate

HDI / Trimer Ratio 180° Peel Force (N/cm)

9 / 1 2.89

8 / 2 Not specified

5 / 5 1.48

Formulation of a High-Performance Two-Component
Adhesive
This section outlines the formulation of a high-performance two-component polyurethane

adhesive based on examples provided in a patent by Hu et al. This type of adhesive is suitable

for more demanding applications requiring high bond strength.

Materials and Formulation
Component A (Polyol Component): A mixture of various polyester polyols, chain extenders, and

additives.
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Component B (Isocyanate Component): A solution of Tris(6-isocyanatohexyl)isocyanurate in

a suitable solvent.

Table 4: Example Formulation of a Two-Component Adhesive

Component Role Parts by Weight

Component A

Polyester Polyol 1 Polyol Varies

Polyester Polyol 2 Polyol Varies

Chain Extender Mechanical Properties Varies

Catalyst (e.g., organic bismuth) Curing Accelerator 0.003

Ethyl Acetate Solvent Varies

Component B

Tris(6-

isocyanatohexyl)isocyanurate
Cross-linking Agent 10

Ethyl Acetate Solvent 63

The final NCO content of Component B is a critical parameter and is typically adjusted to a

target value (e.g., 6.0%) by adding more or less solvent.

Experimental Protocol
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Component A Preparation

Component B Preparation

Adhesive Mixing and Application
Mix Polyester Polyols
and Chain Extender Add Catalyst and Solvent

Mix Component A and B
(e.g., 5:1 ratio)

Dissolve Tris(6-isocyanatohexyl)isocyanurate
in Ethyl Acetate

Adjust NCO content to target
(e.g., 6.0%)

Apply to Substrate Cure at Ambient or
Elevated Temperature

Click to download full resolution via product page

Caption: Two-Component Adhesive Workflow.

Preparation of Component A (Polyol Component):

In a reaction vessel, thoroughly mix the specified polyester polyols and chain extender.

Add the catalyst and solvent, and mix until a homogeneous solution is obtained.

Preparation of Component B (Isocyanate Component):

In a separate vessel, dissolve the Tris(6-isocyanatohexyl)isocyanurate in ethyl acetate.

Sample and test the NCO content, adjusting with ethyl acetate until the target

concentration is reached.

Mixing and Application:

Thoroughly mix Component A and Component B in the specified ratio (e.g., 5:1 by weight).

Apply the mixed adhesive to the substrate.

Allow the adhesive to cure at ambient temperature or accelerate the cure with elevated

temperature as required for the specific application.
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Performance Data
The performance of two-component polyurethane adhesives can be tailored by the choice of

polyols and the NCO:OH ratio. While specific data for the exact formulation above is

proprietary, typical performance characteristics for high-performance polyurethane adhesives

are provided below.

Table 5: Typical Performance of Two-Component PU Adhesives

Property Value Test Method

Lap Shear Strength

(Aluminum)
> 15 MPa ASTM D1002

Peel Strength (Aluminum) > 5 N/mm ASTM D1876

Service Temperature Range -40°C to 120°C -

Curing Time (at 25°C) 24 hours to full strength -

Characterization Protocols
Peel Strength Testing

Standard: ASTM D1876 (T-Peel Test)

Procedure:

Prepare bonded specimens of the desired substrates with the adhesive.

Allow the adhesive to cure fully under the specified conditions.

Mount the "legs" of the T-shaped specimen in the grips of a universal testing machine.

Pull the legs apart at a constant rate of crosshead motion.

Record the force required to peel the adhesive bond. The peel strength is typically

reported in Newtons per millimeter (N/mm) or pounds per inch (ppi).
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Lap Shear Strength Testing
Standard: ASTM D1002

Procedure:

Prepare single-lap-joint specimens of the substrates to be tested.

Apply the adhesive to the overlap area and assemble the joint.

Allow the adhesive to cure fully.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load to the specimen until failure.

The lap shear strength is calculated by dividing the maximum load by the overlap area and

is reported in megapascals (MPa) or pounds per square inch (psi).

Thermal Analysis
Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition

temperature of the cured adhesive.

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and curing characteristics of the adhesive.

Safety and Handling
Tris(6-isocyanatohexyl)isocyanurate and other isocyanates are sensitizers and can cause

respiratory and skin irritation.

Always work in a well-ventilated area and use appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a respirator if ventilation is inadequate.

Consult the Safety Data Sheet (SDS) for each component before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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